Cas no 4189-02-0 (2-Undecenoic acid)

• Product name: 2-Undecenoic acid
• CAS No: 4189-02-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 331563
• PubChem ID: 87577762

2-Undecenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Undecenoic acid
• undec-2-enoic acid
• UNDECYL ACETATE
• (E)-undec-2-enoic acid
• trans-2-undecenoic acid
• 2-hendecenoic acid
• trans-undec-2-enoic acid
• (E)-2-Undecenoic acid
• (2E)-2-Undecenoic acid
• IGBBVTAVILYDIO-MDZDMXLPSA-N
• 2-Undecensaeure
• 2E-undecylenate
• C11:1n-9
• 2-Undecensaeuren
• Undecen-2-saeure
• Undec-2-ensaeure
• 2-undecenoic acids
• acido 2-undecenoico
• 2-hendecenoic acids
• acide 2-undecenoique
• undec-2-enoic acids
• (2E)-undec-2-enoic acid
• CHEMBL3307202
• 15790-94-0
• 2-Undecenoic acid, (2E)-
• trans-2-undecenoic-acid
• 4189-02-0
• HY-133022
• TRANS-2-UNDECENOIC ACID, TECH. 80%
• CHEBI:39449
• A934609
• Q27119869
• AKOS015839095
• BS-50660
• CHEBI:39450
• 11:1, n-9
• DTXSID60859617
• 2-undecenoicacid
• LMFA01030034
• CS-0109438
• AMY21934
• C11:1, n-9
• (E)-2-Undecenoic acid;(E)-Undec-2-enoic acid
• MFCD00040909
• U0032
• DA-58695
• BRD-K42959922-001-01-5

• MDL： MFCD00040909
• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h9-10H,2-8H2,1H3,(H,12,13)/b10-9+
• InChI Key： IGBBVTAVILYDIO-MDZDMXLPSA-N
• SMILES： O([H])C(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.929
• Boiling Point: 295.4°C at 760 mmHg
• Flash Point: 11 °C
• Refractive Index: 1.4590 to 1.4640
• PSA: 37.30000
• LogP: 3.37780
• Solubility: Uncertain

2-Undecenoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-Undecenoic acid

Comprehensive Guide to 2-Undecenoic Acid (CAS No. 4189-02-0): Properties, Applications, and Market Trends

2-Undecenoic acid (CAS No. 4189-02-0), also known as 10-undecenoic acid, is a naturally occurring unsaturated fatty acid with a wide range of industrial and commercial applications. This organic compound belongs to the family of medium-chain fatty acids and is structurally characterized by an 11-carbon chain with a double bond at the second position. The growing interest in bio-based chemicals and sustainable ingredients has propelled research into 2-undecenoic acid derivatives and their potential uses in various sectors.

One of the most frequently asked questions about 2-undecenoic acid concerns its natural sources. While it can be synthesized chemically, this compound is also found in certain plant oils and has been identified as a component of castor oil derivatives. The antimicrobial properties of 2-undecenoic acid make it particularly valuable in personal care formulations, where it serves as a natural alternative to synthetic preservatives. Recent studies have explored its efficacy against various dermatophyte fungi, aligning with the current consumer demand for fungal infection treatments and natural antifungal agents.

The cosmetic industry has shown increasing interest in 2-undecenoic acid due to its dual functionality as both an active ingredient and a fragrance component. Its mild, fatty odor profile makes it suitable for incorporation into skin care products, particularly those targeting foot care and nail health. Formulators appreciate its compatibility with other natural cosmetic ingredients and its ability to enhance product stability. Market analysts note a steady growth in demand for 2-undecenoic acid-based formulations, especially in the clean beauty segment.

From a chemical perspective, 2-undecenoic acid (CAS No. 4189-02-0) exhibits several interesting properties that contribute to its versatility. The compound's molecular structure, featuring both a carboxylic acid group and a double bond, allows for various chemical modifications and derivative synthesis. Researchers are particularly interested in its potential as a building block for biodegradable polymers and green surfactants, areas that align with current sustainability initiatives in the chemical industry.

The agricultural applications of 2-undecenoic acid have gained attention in recent years, particularly in the development of eco-friendly pesticides and plant protection products. Its antifungal activity against certain plant pathogens makes it a candidate for organic farming solutions. This application ties into broader discussions about reducing chemical inputs in agriculture and finding natural alternatives to conventional agrochemicals.

Quality control and analytical methods for 2-undecenoic acid represent another area of professional interest. Standard analytical techniques include gas chromatography (GC) and high-performance liquid chromatography (HPLC), with particular attention to isomeric purity assessment. The compound's physical properties, such as its melting point range of 22-24°C and boiling point of approximately 275°C, are important parameters for industrial users.

Emerging research suggests potential pharmaceutical applications for 2-undecenoic acid and its derivatives. While not yet widely explored, some studies indicate possible benefits in topical formulations for skin conditions. The compound's structure-activity relationship continues to be a subject of investigation, particularly in comparison to similar unsaturated fatty acids with known biological activity.

The global market for 2-undecenoic acid reflects broader trends in the specialty chemicals sector. Manufacturers are responding to increased demand by optimizing production processes and developing higher purity grades. Supply chain considerations for this niche chemical include factors such as raw material availability and regulatory compliance in different regions.

From a regulatory standpoint, 2-undecenoic acid (CAS No. 4189-02-0) is generally regarded as safe for its intended uses, though specific applications may require safety assessments and toxicological evaluations. The compound's environmental profile and biodegradability characteristics make it attractive compared to many synthetic alternatives, contributing to its growing popularity in green chemistry applications.

Future prospects for 2-undecenoic acid appear promising, with research directions including novel derivatives development and expanded application areas. The compound's versatility as both a functional ingredient and a chemical intermediate positions it well in the evolving landscape of bio-based materials and sustainable chemistry. As industries continue to seek natural alternatives to synthetic compounds, 2-undecenoic acid is likely to see increased utilization across multiple sectors.